Cas no 25096-66-6 (5-chloro-4,6-difluoropyrimidine)

• Product Name: 5-chloro-4,6-difluoropyrimidine
• CAS No: 25096-66-6
• MF: C₄HClF₂N₂
• MW: 150.513946294785
• CID: 1420863
• PubChem ID: 14670781
• Update Time: 2025-06-15

5-chloro-4,6-difluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4,6-difluoropyrimidine
• pyrimidine, 5-chloro-4,6-difluoro-
• SCHEMBL1897392
• 25096-66-6
• DTXSID70562847
• DA-19409

• Inchi： 1S/C4HClF2N2/c5-2-3(6)8-1-9-4(2)7/h1H
• InChI Key： DQNOKARDYNQFLN-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN=C1F)F

Computed Properties

• Exact Mass: 149.97973
• Monoisotopic Mass: 149.9796321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-chloro-4,6-difluoropyrimidine

Comprehensive Analysis of 5-Chloro-4,6-difluoropyrimidine (CAS No. 25096-66-6): Properties, Applications, and Industry Trends

5-Chloro-4,6-difluoropyrimidine (CAS No. 25096-66-6) is a halogenated pyrimidine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its chloro and difluoro substitutions, serves as a versatile building block for synthesizing biologically active molecules. Its molecular formula C4HClF2N2 and molecular weight of 150.51 g/mol make it a crucial intermediate in modern organic synthesis.

The compound's unique electronic properties stem from its pyrimidine core, which allows for selective functionalization at multiple positions. Researchers particularly value its reactivity in nucleophilic aromatic substitution (SNAr) reactions, enabling the creation of complex molecular architectures. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with current industry demands for targeted therapies.

In the context of green chemistry trends, 5-chloro-4,6-difluoropyrimidine demonstrates advantages in atom economy due to its multifunctional nature. Pharmaceutical companies increasingly utilize this compound in high-throughput screening libraries, addressing the growing need for fragment-based drug discovery approaches. Its thermal stability (typically stable below 200°C) and moderate solubility in polar organic solvents make it suitable for various reaction conditions.

The global market for fluorinated pyrimidines shows steady growth, driven by expanding applications in crop protection chemicals and personalized medicine. Analytical techniques like HPLC (typically >98% purity) and LC-MS are essential for quality control during production. Storage recommendations suggest keeping the compound in amber glass containers under inert atmosphere to prevent moisture absorption and degradation.

Emerging research explores 5-chloro-4,6-difluoropyrimidine's potential in material science, particularly in designing organic electronic materials. Its ability to participate in cross-coupling reactions makes it valuable for creating conjugated systems with tailored optoelectronic properties. This aligns with the increasing demand for flexible electronics and energy storage solutions in sustainable technology sectors.

From a regulatory perspective, proper handling of 25096-66-6 requires standard laboratory precautions. Material Safety Data Sheets (MSDS) recommend using appropriate PPE including nitrile gloves and chemical splash goggles when working with this compound. Environmental considerations include proper disposal methods to prevent ecosystem contamination, reflecting the industry's focus on responsible chemical management.

The synthesis of 5-chloro-4,6-difluoropyrimidine typically involves halogen exchange reactions or direct fluorination of pyrimidine precursors. Process optimization studies focus on improving yield (commonly 70-85%) while minimizing byproduct formation. Recent patents demonstrate innovative routes using continuous flow chemistry, addressing the pharmaceutical industry's need for scalable manufacturing processes.

Analytical characterization of CAS 25096-66-6 includes 1H/19F NMR spectroscopy (characteristic shifts at δ 8.8 ppm for proton, -100 to -110 ppm for fluorine) and FT-IR spectroscopy (notable C-F stretches at 1100-1200 cm⁻¹). These techniques ensure batch-to-batch consistency critical for GMP-compliant production in pharmaceutical applications.

Industry forecasts suggest growing demand for difluorinated heterocycles like 5-chloro-4,6-difluoropyrimidine, particularly in bioconjugation applications. The compound's hydrogen bond acceptor capacity makes it valuable for designing protein-protein interaction inhibitors, a hot topic in drug discovery circles. Researchers also investigate its potential in creating fluorinated biomarkers for medical imaging.

Supply chain considerations for 25096-66-6 emphasize the importance of reliable sourcing and quality documentation. Leading manufacturers provide certificates of analysis including residual solvent profiles and heavy metal content specifications. The compound's shelf life under optimal conditions typically exceeds 24 months, making it practical for inventory management.

Future research directions may explore enantioselective transformations of 5-chloro-4,6-difluoropyrimidine and its incorporation into supramolecular architectures. The compound's versatility positions it as a key player in advancing precision chemistry approaches, particularly in developing next-generation therapeutics and smart materials.